BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Diallyl Isophthalate
and Unsaturated Polyester Resins in Composite
Materials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diallyl isophthalate

Cat. No.: B087104

For researchers, scientists, and professionals in material and drug development, the selection
of a polymer matrix is a critical decision that dictates the ultimate performance of a composite
material. This guide provides an objective comparison of two prominent thermosetting resins:
diallyl isophthalate (DAIP) and unsaturated polyester resins (UPR). We will delve into their
performance characteristics, supported by experimental data, to facilitate informed material
selection for advanced applications.

Diallyl isophthalate (DAIP) is a high-performance thermosetting resin known for its
exceptional thermal stability, low water absorption, and excellent electrical insulation properties,
making it a preferred choice for demanding electronic and aerospace applications.[1][2]
Unsaturated polyester resins (UPR) are more widely used due to their lower cost, ease of
processing, and good all-around mechanical properties and chemical resistance.[2][3] The
performance of both resin systems is significantly enhanced when reinforced with fibers, such
as glass fibers.

Performance Comparison: A Quantitative Overview

To provide a clear and concise comparison, the following tables summarize the key
mechanical, thermal, and electrical properties of DAIP and UPR, primarily focusing on their
performance in glass fiber-reinforced composites. It is important to note that the properties of
composites can vary significantly based on the specific resin formulation, curing conditions, and
the type and content of reinforcement.
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Mechanical Properties

Diallyl isophthalate composites are noted for their high strength and dimensional stability.[4]

When reinforced with short glass fibers, diallyl phthalate (DAP), a closely related resin often

used as a reference for DAIP, exhibits impressive mechanical strength.[5] Unsaturated

polyester composites also demonstrate good mechanical properties, which can be tailored by

adjusting the resin chemistry and reinforcement.[6][7]

Table 1: Comparison of Mechanical Properties of Glass Fiber-Reinforced DAIP and UPR

Composites
Diallyl Isophthalate = Unsaturated
Property (DAP, Short Glass Polyester (E-Glass  Test Standard
Fiber Filled) Reinforced)
_ 28.25 - 78.83 MPa[6]
Tensile Strength 35-117 MPa[5] 7] ASTM D3039
44.65 - 119.23 MPa[6]
Flexural Strength 60 - 180 MPa[5] 7] ASTM D790
] ~55 MPa (neat resin)
Compressive Strength 130 - 200 MPa[5] 7] ASTM D695
Izod Impact Strength 3.50 - 6.50 Joules
0.27 - 3.50 J/cm[5] ASTM D256
(Notched) (total energy)[6][7]
Hardness (Brinell) 31.5 - 47 BHN[6][7] ASTM E10

Thermal Properties

DAIP resins are characterized by their superior heat resistance, making them suitable for high-

temperature applications.[4][8] They maintain their properties well at elevated temperatures.

Unsaturated polyester resins have a more moderate thermal performance, though specific

formulations can be optimized for improved heat resistance.[3]

Table 2: Comparison of Thermal Properties of DAIP and UPR Composites
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Property

Diallyl Isophthalate

(DAP)

Unsaturated
Polyester

Test Standard

Heat Deflection
Temperature @ 1.8
MPa

180 - 288 °C (Short
Glass Fiber Filled)[5]

~121.5 °C (with 30
wt% chopped glass
fiber)[3]

ASTM D648

Maximum Service

Temperature, Air

130 - 200 °C (Short
Glass Fiber Filled)[5]

Thermal Conductivity

0.28 - 1.10 W/m-K
(Short Glass Fiber
Filled)[5]

~0.2 W/m-K (neat
resin)[9]

ASTM E1530

Electrical Properties

The excellent electrical insulating properties of DAIP are a key advantage, especially in high-

frequency applications.[8][10] These resins exhibit low dielectric constants and dissipation

factors, which are maintained even in humid conditions. Unsaturated polyester resins also

possess good electrical insulation properties, suitable for a wide range of general-purpose

electrical applications.[11]

Table 3: Comparison of Electrical Properties of DAIP and UPR Composites

Diallyl Isophthalate

Unsaturated
Property (DAP, Short Glass Test Standard
. . Polyester
Fiber Filled)
Dielectric Constant @
3.8 - 4.8[12][13] ~3.15[11] ASTM D150
1 MHz
Dissipation Factor @
0.003 - 0.030[13][14] - ASTM D150
1 MHz
o > 10”14 log
Volume Resistivity - ASTM D257
ohm.cm[13]
Dielectric Strength ~15 MV/m[13] 13.5 - 20 kV/mm[15] ASTM D149
Arc Resistance 130 - 240 sec[14] - ASTM D495
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Chemical Resistance

Both DAIP and UPR composites offer good resistance to a range of chemicals. DAIP is known
for its resistance to solvents, acids, and alkalis.[16] Isophthalic-based unsaturated polyesters,
in particular, exhibit good resistance to acids and mildly alkaline environments.[2][17] However,
both materials can be susceptible to degradation by certain organic solvents and strong alkalis.
[3][18]

Table 4: General Chemical Resistance Profile

Unsaturated Polyester

Chemical Agent Diallyl Isophthalate (DAP) .
(Isophthalic)

Acids (dilute) Good to Excellent Good to Excellent[19]

Alkalis (dilute) Good Good[19]

) Generally Good, some swelling  Varies, susceptible to some
Organic Solvents )
may occur polar organic solvents[3]

Water/Humidity Excellent (low absorption)[10] Good[20]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
comparability and reliability. Below are summaries of the key experimental protocols.

Mechanical Property Testing

e Tensile Testing (ASTM D3039): This test determines the in-plane tensile properties of
polymer matrix composites. A flat, rectangular specimen is mounted in the grips of a
universal testing machine and subjected to a constant rate of strain until failure.[6][21] Load
and strain are recorded to calculate tensile strength, modulus of elasticity, and elongation at
break.[22][23]

Thermal Analysis

 Differential Scanning Calorimetry (DSC) (ASTM D3418): DSC is used to measure thermal
transitions such as the glass transition temperature (Tg), melting temperature (Tm), and
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crystallization temperature (Tc).[9][24] A small sample is heated or cooled at a controlled
rate, and the heat flow to or from the sample is compared to a reference to identify these
transitions.[13][25] This technique is also valuable for studying the curing of thermosetting
resins.[24]

Chemical Resistance Evaluation

» Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents (ASTM
D543): This standard outlines procedures for assessing the chemical resistance of plastics.
[26][27] The most common method, Practice A (Immersion Test), involves fully immersing
test specimens in a chemical reagent for a specified time and at a specific temperature.[8]
[28] After exposure, changes in weight, dimensions, appearance, and mechanical properties
are measured and compared to unexposed control specimens.[11]

Curing Mechanisms and Process Visualization

The performance of thermoset composites is intrinsically linked to their cross-linked network
structure, which is formed during the curing process.

Diallyl Isophthalate Curing Pathway

The curing of diallyl isophthalate proceeds via a free-radical polymerization of its two allyl

groups.[1] This process is typically initiated by a peroxide initiator at elevated temperatures.
The polymerization involves a complex mechanism that includes cyclization, branching, and
ultimately, the formation of a highly cross-linked, three-dimensional network.[29]

Intramolecular
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T
Intermolecular Cross-linked
Crosslinking DAIP Network

Peroxide
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Caption: Curing mechanism of Diallyl Isophthalate.

Unsaturated Polyester Resin Curing Pathway

Unsaturated polyester resins are typically cured through a free-radical copolymerization with a
reactive diluent, most commonly styrene.[3] The process, initiated by a peroxide and often
accelerated by a promoter, involves the reaction of the styrene monomer with the unsaturated
double bonds along the polyester chains. This creates cross-links between the polymer chains,
forming a rigid 3D network.[5] The reaction can proceed through stages, including the formation
of microgels which then coalesce into a macrogel.
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Free-Radical ~ | Microgel

Ty
5 Cross-linked
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Caption: Curing mechanism of Unsaturated Polyester Resin with Styrene.

Logical Framework for Material Selection

The choice between DAIP and UPR for a composite application depends on a careful
evaluation of performance requirements versus cost. The following diagram illustrates a logical
workflow for this decision-making process.
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Caption: Decision workflow for selecting between DAIP and UPR.

Conclusion

In summary, diallyl isophthalate composites offer superior performance in terms of thermal
stability and electrical insulation, making them the material of choice for high-stakes
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applications where these properties are paramount. However, this performance comes at a
higher cost. Unsaturated polyester resins provide a more economical solution with a good
balance of mechanical, thermal, and chemical resistance properties, suitable for a broader
range of applications. The quantitative data and experimental methodologies presented in this
guide are intended to provide a solid foundation for researchers and professionals to make
informed decisions in the development of advanced composite materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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